Cas no 313965-98-9 (3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide)
3-Chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide is a specialized organic compound featuring a benzothiophene core functionalized with a chloro substituent and a carboxamide linkage. The molecule incorporates a sulfamoylphenyl group and a dimethyloxazole moiety, enhancing its potential for targeted interactions in medicinal or agrochemical applications. Its structural complexity suggests utility as an intermediate or active ingredient in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The presence of multiple heterocyclic and sulfonamide groups may contribute to improved binding affinity and selectivity. This compound is suited for research applications requiring precise molecular design and functional group compatibility.
313965-98-9 structure
Product Name:3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide
CAS No:313965-98-9
MF:C20H16ClN3O4S2
MW:461.941740989685
CID:5891988
PubChem ID:988681
Update Time:2025-10-21
3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)benzo[b]thiophene-2-carboxamide
- Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[4-[[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl]phenyl]-
- CCG-15598
- 3-chloro-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-1-benzothiophene-2-carboxamide
- Oprea1_347632
- SR-01000402634
- SR-01000402634-1
- 313965-98-9
- F0170-0487
- 3-chloro-N-(4-{[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl}phenyl)-1-benzothiophene-2-carboxamide
- Oprea1_627917
- 3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide
- Z57904656
- AKOS002234900
-
- Inchi: 1S/C20H16ClN3O4S2/c1-11-12(2)23-28-20(11)24-30(26,27)14-9-7-13(8-10-14)22-19(25)18-17(21)15-5-3-4-6-16(15)29-18/h3-10,24H,1-2H3,(H,22,25)
- InChI Key: TWSQWVXXPMQNDE-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1C(Cl)=C(C(NC1=CC=C(S(NC3ON=C(C)C=3C)(=O)=O)C=C1)=O)S2
Computed Properties
- Exact Mass: 461.0270760g/mol
- Monoisotopic Mass: 461.0270760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 726
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 138Ų
Experimental Properties
- Density: 1.531±0.06 g/cm3(Predicted)
- pka: 4.56±0.50(Predicted)
3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide Pricemore >>
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| Life Chemicals | F0170-0487-2μmol |
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| Life Chemicals | F0170-0487-3mg |
3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide |
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| Life Chemicals | F0170-0487-4mg |
3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide |
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3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide |
313965-98-9 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0170-0487-10mg |
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313965-98-9 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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